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Compound of Interest

Compound Name: (S)-4-hydroxymandelic acid

CAS No.: 13244-75-2

Cat. No.: B172684

Get Quote

Executive Summary
Chemical Identity: (S)-4-Hydroxymandelic Acid (CAS: 13244-75-2 / 184901-84-6 for

monohydrate) Primary Hazard: Serious Eye Damage (Category 1), Skin Irritation, Respiratory

Irritation.[1] Disposal Method: High-temperature incineration with afterburner and scrubber.

Waste Stream: Solid Organic Acid or Acidic Organic Liquid (if dissolved).

This guide serves as a definitive operational protocol for the safe containment and disposal of

(S)-4-hydroxymandelic acid. As a chiral building block often used in pharmaceutical synthesis

(e.g., for beta-blockers), this compound presents specific handling challenges due to its

phenolic and acidic moieties.[1] While not a P-listed acutely toxic substance under EPA RCRA

regulations, its potential to cause irreversible eye damage mandates strict adherence to

hazardous waste protocols.

Part 1: Hazard Profile & Safety Pre-requisites
Before initiating any disposal workflow, the operator must acknowledge the specific risks

associated with the phenolic hydroxyl and carboxylic acid groups.
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Critical Hazards (GHS Classification)
Hazard Class Category Hazard Statement

Operational
Implication

Eye Damage Cat.[1] 1
H318: Causes serious

eye damage.

Zero-tolerance for eye

exposure. Standard

safety glasses are

insufficient for open

handling; chemical

splash goggles or a

face shield are

mandatory during

disposal.[1]

Skin Irritation Cat. 2
H315: Causes skin

irritation.[2][1][3][4]

Double-gloving

(Nitrile) recommended

to prevent micro-

exposure during

waste transfer.[1]

STOT-SE Cat.[1][5][6] 3

H335: May cause

respiratory irritation.[1]

[3][5][7]

All solid waste

transfers must occur

inside a fume hood to

capture airborne dust.

[1]

Required PPE Matrix
Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant).

Hand Protection: Nitrile gloves (Minimum thickness 0.11 mm). Change immediately if

splashed.

Respiratory: If working outside a fume hood (not recommended), use a NIOSH N95 or P100

particulate respirator.

Body: Standard lab coat; chemical-resistant apron recommended for liquid waste

consolidation.
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Part 2: Waste Characterization & Segregation
Proper characterization prevents dangerous incompatibility reactions in the waste stream.

Regulatory Status (EPA RCRA)
Listed Waste: (S)-4-Hydroxymandelic acid is not explicitly P-listed or U-listed.[1]

Characteristic Waste:

Solids: Generally classified as "Non-regulated chemical solid" unless local regulations

dictate otherwise. However, due to H318, best practice is to manage as Hazardous

Chemical Waste.

Aqueous Solutions: If pH ≤ 2, it is a Corrosive Waste (D002).[8][9]

Organic Solvent Solutions: If dissolved in flammable solvents (e.g., methanol, ethyl

acetate), it is an Ignitable Waste (D001).[1]

Chemical Compatibility (The "Do Not Mix" List)
Violating these segregation rules is the primary cause of waste container over-pressurization.

Strong Oxidizers (Nitric acid, Peroxides): Incompatible. Risk of fire/combustion.[8][9]

Strong Bases (Sodium Hydroxide, Amines): Incompatible. Exothermic neutralization will

generate heat and potentially pressurize the container.

Acid Chlorides/Anhydrides: Incompatible. Risk of gas generation.[9]

Visualizing the Segregation Logic
The following decision tree illustrates how to categorize the waste at the point of generation.
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Waste Generation:
(S)-4-Hydroxymandelic Acid

Physical State?

Solid / Powder

Powder/Crystals
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SOLID WASTE BIN
Label: Hazardous, Irritant

Double Bag & Tag
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Check pH ORGANIC SOLVENT WASTE
(Ignitable D001)
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(Corrosive D002)

pH < 2
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Figure 1: Decision logic for segregating (S)-4-hydroxymandelic acid waste streams to ensure

regulatory compliance and safety.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Primary Method)
Context: Disposal of expired reagent, contaminated weighing boats, or synthesis byproducts.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

solid waste drum. Glass is acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste tag immediately.

Chemical Name: (S)-4-Hydroxymandelic Acid.[1]

Hazards: Irritant, Corrosive (Eyes).[4]

Transfer:

Perform inside a fume hood to prevent dust inhalation.

Transfer solid gently to avoid generating a dust cloud.

Secondary Containment: If the primary container is a bag, it must be double-bagged (clear

polyethylene, min 2 mil thickness) and sealed with tape before being placed in the drum.

Final Disposal: Hand over to EHS/Waste Management for incineration.

Protocol B: Liquid Waste Disposal
Context: Disposal of mother liquors or reaction mixtures.

Segregation: Ensure the waste carboy is designated for Organic Acids or General Organics.

NEVER pour into a container holding basic waste (e.g., NaOH washings).

Solvent Check: If the solvent is halogenated (e.g., DCM), use the "Halogenated Waste"

stream. If non-halogenated (e.g., Methanol), use the "Non-Halogenated" stream.
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Pouring: Use a funnel to prevent splashing. Wear goggles.[4]

Rinsing: Triple rinse the empty reagent bottle with a compatible solvent; add rinsate to the

waste container. Deface the original bottle label and dispose of the bottle as glass waste.

Part 4: Emergency Spill Response
In the event of an accidental release, immediate action is required to prevent exposure and

tracking of the contaminant.

Spill Cleanup Workflow
Do not use water initially. Adding water to the solid spreads the contamination and increases

the volume of hazardous waste.

1. ALERT & PROTECT
Notify personnel, Don PPE

2. CONTAIN
Isolate area, Cover drains

3. DRY CLEANUP
Sweep/Shovel (No Dust)

4. WET DECON
Wipe surface with water

5. DISPOSAL
Seal in HazWaste Bag

Click to download full resolution via product page

Figure 2: Operational workflow for managing dry spills of (S)-4-hydroxymandelic acid.

Detailed Cleanup Steps
Isolate: Mark the area.[6] If the spill is >50g or outside a hood, evacuate non-essential

personnel.

PPE Up: Goggles, Lab Coat, Nitrile Gloves, N95 Mask (if dust is visible).

Dry Recovery:

Cover the spill with a dust suppressant if available, or gently sweep using a brush and

dustpan.

Avoid creating dust. Do not use compressed air.

Wet Decontamination:
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Once the bulk solid is removed, wipe the surface with wet paper towels (water is sufficient

as the compound is water-soluble).

Verify pH of the surface with a pH strip to ensure all acid residues are removed.

Waste Consolidation: Place all sweepings, paper towels, and contaminated gloves into a

hazardous waste bag. Label as "(S)-4-Hydroxymandelic Acid Spill Debris."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b172684/docs#operational-guide-proper-disposal-and-
handling-of-s-4-hydroxymandelic-acid-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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